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Compound of Interest

Compound Name: 3-Chlorooctane-1-thiol

Cat. No.: B15458408

Physical Properties of 3-Chlorooctane-1-thiol: A
Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the available physical property data for 3-
Chlorooctane-1-thiol, with a focus on its boiling point and density. Due to the limited
availability of experimental data for this specific compound, this document also outlines
standard methodologies for the experimental determination of these properties and provides
data for a structurally related compound, 3-chlorooctane, for comparative purposes.

Quantitative Data Summary

Direct experimental values for the boiling point and density of 3-Chlorooctane-1-thiol are not
readily available in publicly accessible chemical databases. However, for the purpose of
estimation and comparison, the physical properties of the structurally similar compound, 3-
chlorooctane, are presented below. The presence of a thiol group in place of a hydrogen atom
is expected to influence these values. Thiols generally exhibit lower boiling points than alcohols
of similar molecular weight due to weaker hydrogen bonding[1][2].
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Molecular o . .

Molecular . Boiling Point Density
Compound Weight ( g/mol

Formula ) (°C) (glcm?)
3-Chlorooctane- Data Not Data Not

_ CsH1/CIS 180.74[3] , _
1-thiol Available Available
173.4 (at 760

3-Chlorooctane CsH17ClI 148.67[4][5] 0.862[4]

mmHg)[4]

Experimental Protocols for Physical Property
Determination

Accurate determination of the boiling point and density of a compound like 3-Chlorooctane-1-
thiol requires precise experimental procedures. Below are standard laboratory protocols for
these measurements.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. Several methods can be employed for its determination, with the choice often
depending on the quantity of the substance available.

2.1.1. Distillation Method

This method is suitable when a sufficient quantity of the liquid (typically >5 mL) is available and
also serves as a means of purification.

o Apparatus: A standard simple distillation apparatus is assembled, consisting of a distilling
flask, a condenser, a receiving flask, a thermometer, and a heat source (e.g., a heating
mantle or sand bath)[6].

e Procedure:

o The liquid sample is placed in the distilling flask along with a few boiling chips or a
magnetic stir bar to ensure smooth boiling[6].
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o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distilling flask to accurately measure the temperature of the vapor that is in
equilibrium with the boiling liquid[6].

o The liquid is heated to a gentle boil.

o The temperature is recorded when it stabilizes, which corresponds to the boiling point of
the substance at the prevailing atmospheric pressure[6]. The barometric pressure should
also be recorded.

2.1.2. Thiele Tube Method
This micro-method is ideal when only a small amount of the sample is available.

o Apparatus: A Thiele tube, a thermometer, a small test tube, and a capillary tube sealed at
one end[6][7].

e Procedure:

[¢]

A small amount of the liquid is placed in the small test tube.

o The capillary tube is inverted (open end down) and placed inside the test tube containing
the sample[6].

o The test tube is attached to the thermometer, and the assembly is placed in the Thiele
tube containing mineral oil, ensuring the sample is immersed in the oil[6][7].

o The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly[7].

o As the temperature rises, a stream of bubbles will emerge from the capillary tube[6][7].
o Heating is discontinued, and the apparatus is allowed to cool slowly.

o The boiling point is the temperature at which the liquid just begins to enter the capillary
tube[6][7].

Density Determination
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Density is an intrinsic physical property of a substance, defined as its mass per unit volume[8].
For a liquid, it is typically measured in grams per milliliter (g/mL).

o Apparatus: A beaker, a graduated cylinder or a volumetric flask, and a digital balance[8][9].
e Procedure:
o The mass of a clean, dry beaker is measured using a digital balance[9].

o A known volume of the liquid is carefully transferred into the beaker. The volume can be
measured using a graduated cylinder or, for higher accuracy, a volumetric flask[8][9].

o The combined mass of the beaker and the liquid is measured[9].

o The mass of the liquid is determined by subtracting the mass of the empty beaker from the
combined mass[9].

o The density is calculated by dividing the mass of the liquid by its volume[8][10]. It is
important to also record the temperature at which the measurement is made, as density is
temperature-dependent[8].

Workflow for Physical Property Determination

The following diagram illustrates the logical workflow for the experimental determination of the
boiling point and density of a liquid chemical sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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